Cas no 1497022-17-9 (5-(2-Aminoethyl)-3-(4-methylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-Aminoethyl)-3-(4-methylphenyl)-1,3-oxazolidin-2-one
• CAS No: 1497022-17-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5692188
• PubChem ID: 82392674
• Update Time: 2025-05-22

5-(2-Aminoethyl)-3-(4-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-Aminoethyl)-3-(4-methylphenyl)-1,3-oxazolidin-2-one
• EN300-1154719
• 1497022-17-9
• 2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-methylphenyl)-

• Inchi： 1S/C12H16N2O2/c1-9-2-4-10(5-3-9)14-8-11(6-7-13)16-12(14)15/h2-5,11H,6-8,13H2,1H3
• InChI Key： DLHQXAWITOMAPB-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC(C)=CC=2)CC1CCN)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 357.6±21.0 °C(Predicted)
• pka: 9.62±0.10(Predicted)

Additional information on 5-(2-Aminoethyl)-3-(4-methylphenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(2-Aminoethyl)-3-(4-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1497022-17-9)

5-(2-Aminoethyl)-3-(4-methylphenyl)-1,3-oxazolidin-2-one, with the CAS number 1497022-17-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the oxazolidinone class, a group known for its diverse biological activities and applications in drug development. The presence of both an aminoethyl and a 4-methylphenyl moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role as a pharmacophore in designing new therapeutic agents.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapy. 5-(2-Aminoethyl)-3-(4-methylphenyl)-1,3-oxazolidin-2-one has emerged as a candidate for further exploration due to its unique structural features. Its oxazolidinone core is often associated with antimicrobial and anti-inflammatory properties, making it a subject of interest in the fight against antibiotic-resistant bacteria—a pressing global health concern. Additionally, its potential applications in neurological disorders and cancer research are being investigated, aligning with current trends in drug discovery.

The synthesis and characterization of CAS 1497022-17-9 involve sophisticated techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's high purity and stability, which are critical for its use in preclinical studies. The compound's molecular weight and solubility profile also make it suitable for formulation in various drug delivery systems, including nanoparticles and liposomes. This adaptability is particularly relevant given the growing interest in personalized medicine and sustained-release formulations.

From a commercial perspective, 5-(2-Aminoethyl)-3-(4-methylphenyl)-1,3-oxazolidin-2-one is available through specialized chemical suppliers and research reagent providers. Its pricing and availability often depend on the scale of procurement, with larger quantities being more cost-effective for industrial-scale applications. Researchers frequently search for synthetic protocols and safety data sheets (SDS) for this compound, highlighting the need for accessible and accurate information. The compound's storage conditions—typically at low temperatures and under inert atmospheres—are also a common query among users.

In the context of green chemistry and sustainable synthesis, efforts are underway to optimize the production of CAS 1497022-17-9 using eco-friendly catalysts and reduced waste generation. This aligns with the broader scientific community's focus on minimizing the environmental impact of chemical manufacturing. Furthermore, the compound's potential metabolic stability and bioavailability are key areas of investigation, as these factors directly influence its efficacy in in vivo studies.

As the scientific community continues to explore the applications of 5-(2-Aminoethyl)-3-(4-methylphenyl)-1,3-oxazolidin-2-one, its role in drug development pipelines is expected to expand. Whether as a building block for more complex molecules or as a standalone therapeutic agent, this compound represents a promising avenue for future research. Its integration into high-throughput screening platforms and combinatorial chemistry libraries further underscores its relevance in modern pharmaceutical innovation.